Cas no 143525-59-1 ([1-(4-aminophenyl)pyrrolidin-3-yl]methanol)

[1-(4-Aminophenyl)pyrrolidin-3-yl]methanol is a versatile intermediate in organic synthesis, characterized by its pyrrolidine scaffold and functionalized aromatic amine group. The compound's structure, featuring both a primary amine and a hydroxymethyl group, enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid pyrrolidine core enhances stereochemical control in reactions, while the reactive amine moiety allows for further derivatization, such as amide formation or reductive alkylation. The hydroxymethyl group provides additional flexibility for conjugation or cyclization reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced polarity and potential for hydrogen bonding interactions.

[1-(4-aminophenyl)pyrrolidin-3-yl]methanol structure

143525-59-1 structure

Product Name:[1-(4-aminophenyl)pyrrolidin-3-yl]methanol

CAS No:143525-59-1

MF:C₁₁H₁₆N₂O

MW:192.257542610168

CID:3743929

PubChem ID:85655688

Update Time:2025-05-28

[1-(4-aminophenyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinemethanol, 1-(4-aminophenyl)-
- 1-(4-AMINOPHENYL)-3-PYRROLIDINEMETHANOL
- [1-(4-aminophenyl)pyrrolidin-3-yl]methanol
- AKOS040795857
- F1908-0567
- starbld0038240
- 143525-59-1
- (1-(4-aminophenyl)pyrrolidin-3-yl)methanol
- SCHEMBL13735219
- Inchi： 1S/C11H16N2O/c12-10-1-3-11(4-2-10)13-6-5-9(7-13)8-14/h1-4,9,14H,5-8,12H2
- InChI Key： PMKZIUSDKOOKMP-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(N)C=C2)CCC(CO)C1

Computed Properties

Exact Mass: 192.126263138g/mol
Monoisotopic Mass: 192.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.5Å²

[1-(4-aminophenyl)pyrrolidin-3-yl]methanol Pricemore >>

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Life Chemicals	F1908-0567-0.25g	[1-(4-aminophenyl)pyrrolidin-3-yl]methanol	143525-59-1	95%+	0.25g	$511.0	2023-09-07
Life Chemicals	F1908-0567-0.5g	[1-(4-aminophenyl)pyrrolidin-3-yl]methanol	143525-59-1	95%+	0.5g	$538.0	2023-09-07
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